N-[1-(2,5-dimethylphenyl)ethyl]-4-methoxybenzamide

• IUPAC Name: N-[1-(2,5-dimethylphenyl)ethyl]-4-methoxybenzamide
• InChI: InChI=1S/C18H21NO2/c1-12-5-6-13(2)17(11-12)14(3)19-18(20)15-7-9-16(21-4)10-8-15/h5-11,14H,1-4H3,(H,19,20)
• InChI Key: JYEHSULIQQIEJI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)C(C)NC(=O)C2=CC=C(C=C2)OC
• Molecular Formula: C18H21NO2
• Molecular Weight: 283.4 g/mol

Description

N-[1-(2,5-dimethylphenyl)ethyl]-4-methoxybenzamide, also known as DMPEB, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. DMPEB belongs to the class of benzamides and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of N-[1-(2,5-dimethylphenyl)ethyl]-4-methoxybenzamide is not fully understood. However, it has been suggested that N-[1-(2,5-dimethylphenyl)ethyl]-4-methoxybenzamide may act by modulating the activity of ion channels in the nervous system. N-[1-(2,5-dimethylphenyl)ethyl]-4-methoxybenzamide has been shown to inhibit the activity of voltage-gated sodium channels, which are involved in the generation and propagation of action potentials in neurons. It has also been suggested that N-[1-(2,5-dimethylphenyl)ethyl]-4-methoxybenzamide may act on other ion channels, such as calcium and potassium channels.
Biochemical and Physiological Effects
N-[1-(2,5-dimethylphenyl)ethyl]-4-methoxybenzamide has been shown to have several biochemical and physiological effects. It has been shown to reduce the release of inflammatory mediators, such as prostaglandins and cytokines. N-[1-(2,5-dimethylphenyl)ethyl]-4-methoxybenzamide has also been shown to reduce the activity of enzymes involved in the production of reactive oxygen species, which can cause oxidative damage to cells and tissues. In addition, N-[1-(2,5-dimethylphenyl)ethyl]-4-methoxybenzamide has been shown to increase the levels of endogenous antioxidants, such as glutathione, which can protect cells from oxidative damage.

Advantages and Limitations for Lab Experiments

N-[1-(2,5-dimethylphenyl)ethyl]-4-methoxybenzamide has several advantages and limitations for lab experiments. One of the advantages is that it is relatively easy to synthesize, and its chemical properties are well characterized. N-[1-(2,5-dimethylphenyl)ethyl]-4-methoxybenzamide is also stable under normal laboratory conditions, which makes it suitable for long-term storage and use in experiments. However, one of the limitations is that N-[1-(2,5-dimethylphenyl)ethyl]-4-methoxybenzamide has not been extensively studied in humans, and its safety and efficacy in humans are not well established.

Future Directions

There are several future directions for the study of N-[1-(2,5-dimethylphenyl)ethyl]-4-methoxybenzamide. One potential direction is to further investigate its mechanism of action and its effects on different ion channels in the nervous system. Another direction is to study its potential use in treating other neurological disorders, such as Parkinson's disease and Alzheimer's disease. Additionally, further studies are needed to establish the safety and efficacy of N-[1-(2,5-dimethylphenyl)ethyl]-4-methoxybenzamide in humans and to develop new formulations and delivery methods for its use in clinical settings.
Conclusion
In conclusion, N-[1-(2,5-dimethylphenyl)ethyl]-4-methoxybenzamide is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. It has been synthesized using various methods and has been shown to exhibit anticonvulsant, analgesic, and anti-inflammatory properties. N-[1-(2,5-dimethylphenyl)ethyl]-4-methoxybenzamide has several advantages and limitations for lab experiments, and there are several future directions for its study. Further research is needed to fully understand its mechanism of action and its potential use in treating neurological disorders.

Scientific Research Applications

N-[1-(2,5-dimethylphenyl)ethyl]-4-methoxybenzamide has been studied for its potential therapeutic applications in various scientific research studies. It has been found to exhibit anticonvulsant, analgesic, and anti-inflammatory properties. N-[1-(2,5-dimethylphenyl)ethyl]-4-methoxybenzamide has been shown to be effective in reducing pain in animal models of neuropathic pain and inflammatory pain. It has also been studied for its potential use in treating epilepsy and other neurological disorders.